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Compound of Interest

Compound Name: DMHBO+

Cat. No.: B15552320

For Researchers, Scientists, and Drug Development Professionals

Introduction

DMHBO+ is a cationic fluorophore that becomes fluorescent upon binding to the Chili RNA
aptamer. This system provides a powerful tool for real-time visualization of RNA dynamics
within living cells. The Chili-DMHBO+ complex mimics the properties of red fluorescent
proteins, offering a genetically targetable method for RNA tracking. Its large Stokes shift and
potential for Férster Resonance Energy Transfer (FRET) make it a versatile probe for a range
of cellular and molecular studies. These application notes provide detailed protocols for utilizing
DMHBO+ in live-cell imaging experiments.

Data Presentation
Photophysical and Binding Properties of DMHBO+
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Property Value Reference
Excitation Maximum (Aex) 456 nm [1]
Emission Maximum (Aem) 592 nm [1]
Stokes Shift 136 nm [1]
Quantum Yield (®) 0.1 [1]

Dissociation Constant (Kd)
o 12 nM [1]
with Chili aptamer

Recommended Imaging Parameters

Parameter Recommendation Reference

Excitation Laser 405 nm or 456 nm [1112]

L , 500-550 nm or 575-625 nm
Emission Filter ) [2]
(depending on setup)

Objective 60x or 100x oil immersion [2]

Signaling Pathway and Experimental Workflow

The fundamental principle of using DMHBO+ for live-cell imaging involves the introduction of a
plasmid encoding the Chili RNA aptamer into cells. When the Chili aptamer is transcribed, it
folds into a specific three-dimensional structure that provides a binding pocket for the DMHBO+
molecule. Upon binding, the fluorescence of DMHBO+ is activated, allowing for the
visualization of the RNA of interest.
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@ Folded Chili RNA Aptamer

DMHBO+ (cell-permeable,
non-fluorescent )

Chili RNA Aptamer
(unfolded, non-fluorescent)

Chili Aptamer Plasmid

Cell Preparation

Seed cells on
imaging dish

Transfect with
Chili aptamer plasmid

Incubate 24-48h

Staining
Prepa.re DMHBO+ Wash cells with PBS
working solution

Incubate with DMHBO+
for 20-30 min

Imaging

Set up microscope
(37°C, 5% CO2)

Acquire images
(Ex: 456 nm, Em: 592 nm)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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